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CAS No.: 109230-65-1
Cat. No.: B019609
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CAS Number: 109230-65-1

Introduction: A Versatile Building Block in Modern
Chemistry

1-(2-Fluoroethoxy)-4-nitrobenzene is a valuable aromatic compound characterized by the
presence of a nitro group and a fluoroethoxy substituent on a benzene ring. This unique
combination of functional groups makes it a highly versatile intermediate in organic synthesis,
particularly in the fields of medicinal chemistry and materials science. The electron-withdrawing
nature of the nitro group activates the aromatic ring for nucleophilic aromatic substitution, while
the fluoroethoxy moiety can influence the pharmacokinetic and physicochemical properties of
derivative compounds, such as metabolic stability and lipophilicity. This guide provides a
comprehensive overview of the synthesis, properties, applications, and analytical
characterization of this important chemical entity, tailored for researchers, scientists, and
professionals in drug development.
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Synthesis and Mechanism: The Williamson Ether
Synthesis Approach

The most common and efficient method for the synthesis of 1-(2-Fluoroethoxy)-4-
nitrobenzene is the Williamson ether synthesis. This classic organic reaction involves the
reaction of an alkoxide with a primary alkyl halide. In this specific case, the synthesis proceeds
by the reaction of 4-nitrophenol with 1-bromo-2-fluoroethane (or a similar 2-fluoroethyl halide)
in the presence of a base.

The mechanism involves the deprotonation of the phenolic hydroxyl group of 4-nitrophenol by a
base, typically a carbonate such as potassium carbonate, to form a more nucleophilic
phenoxide ion. This phenoxide then acts as a nucleophile, attacking the electrophilic carbon of
the 2-fluoroethyl halide in an SN2 reaction, displacing the halide and forming the desired ether
linkage. The choice of a polar aprotic solvent, such as acetonitrile or dimethylformamide (DMF),
is crucial for facilitating the SN2 reaction.

Reactants
e
Nuc:mh;;:;; 4‘ 1-(2-Fluoroethoxy)-4-nitrobenzene

Reaction Conditions
Solvent (e.g., Acetonitrile)

Base (e.g., K2COs)
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Caption: A logical workflow of the Williamson ether synthesis for 1-(2-Fluoroethoxy)-4-
nitrobenzene.

Detailed Experimental Protocol: Synthesis of 1-(2-
Fluoroethoxy)-4-nitrobenzene

This protocol is a representative example of the Williamson ether synthesis for the preparation
of the title compound.

Materials:

4-Nitrophenol

¢ 1-Bromo-2-fluoroethane

e Anhydrous Potassium Carbonate (K2CO3)

¢ Anhydrous Acetonitrile (CH3CN)

o Ethyl Acetate

 Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (Na2SOa)

Procedure:

To a stirred suspension of 4-nitrophenol (1.0 eq) and anhydrous potassium carbonate (2.0
eq) in anhydrous acetonitrile, add 1-bromo-2-fluoroethane (1.2 eq).

o Heat the reaction mixture to reflux (approximately 82°C) and monitor the reaction progress
by thin-layer chromatography (TLC).

o After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

« Filter the reaction mixture to remove inorganic salts and wash the solid residue with ethyl
acetate.
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» Combine the filtrate and washings and concentrate under reduced pressure.
e Dissolve the residue in ethyl acetate and wash with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(2-Fluoroethoxy)-4-
nitrobenzene.

Physicochemical Properties

The key physicochemical properties of 1-(2-Fluoroethoxy)-4-nitrobenzene are summarized in
the table below. These properties are essential for its handling, storage, and application in
various chemical processes.

Property Value

CAS Number 109230-65-1[1]

Molecular Formula CsHsFNOs3[1]

Molecular Weight 185.15 g/mol

IUPAC Name 1-(2-fluoroethoxy)-4-nitrobenzene[1]
LogP 1.96[1]

Polar Surface Area 52 A[1]

Hydrogen Bond Acceptors 3[1]

Hydrogen Bond Donors 0[1]

Rotatable Bond Count 4[1]

Applications in Research and Drug Development

While specific, publicly documented applications of 1-(2-Fluoroethoxy)-4-nitrobenzene are
not extensively detailed, its structural motifs are highly relevant in medicinal chemistry.
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Nitroaromatic compounds are crucial intermediates in the synthesis of a wide array of
pharmaceuticals.[2] The nitro group can be readily reduced to an amine, which is a key
functional group for further molecular elaboration.

The fluoroethoxy side chain is of particular interest in drug design. The incorporation of fluorine
can significantly enhance a molecule's metabolic stability and binding affinity to its biological
target. Therefore, 1-(2-Fluoroethoxy)-4-nitrobenzene serves as a valuable starting material
for the synthesis of novel drug candidates. For instance, the corresponding aniline derivative,
4-(2-fluoroethoxy)aniline, can be a key building block for the synthesis of kinase inhibitors,
which are a major class of anti-cancer drugs.

Analytical Characterization

The structural elucidation and purity assessment of 1-(2-Fluoroethoxy)-4-nitrobenzene are
typically performed using a combination of spectroscopic and chromatographic techniques.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
confirming the structure. The *H NMR spectrum is expected to show characteristic signals for
the aromatic protons, as well as the methylene protons of the fluoroethoxy group, with
specific splitting patterns due to proton-proton and proton-fluorine couplings. The 13C NMR
spectrum will show the expected number of signals for the aromatic and aliphatic carbons.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound. Electron ionization (EI) or electrospray ionization (ESI) techniques can be
employed, and the fragmentation pattern can provide further structural information.

e High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing
the purity of the synthesized compound. A reverse-phase C18 column with a mobile phase of
acetonitrile and water is commonly used.

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for both purity
assessment and structural confirmation, particularly for volatile compounds.

Safety and Handling

As with all nitroaromatic compounds, 1-(2-Fluoroethoxy)-4-nitrobenzene should be handled
with care in a well-ventilated laboratory, preferably in a fume hood. Appropriate personal
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protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
at all times.

Nitroaromatic compounds are generally considered to be toxic and may be harmful if
swallowed, inhaled, or absorbed through the skin. They can also be irritants to the eyes and
skin. In case of contact, the affected area should be washed immediately with plenty of water.
For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

1-(2-Fluoroethoxy)-4-nitrobenzene is a strategically important chemical intermediate with
significant potential in the synthesis of complex organic molecules for the pharmaceutical and
materials science industries. Its synthesis via the Williamson ether reaction is a robust and
well-established method. The presence of both the nitro and fluoroethoxy groups provides a
versatile platform for further chemical modifications, making it a valuable tool for researchers
and drug development professionals. A thorough understanding of its synthesis, properties, and
handling is crucial for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoroethoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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